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Compound of Interest

Compound Name: Tolbutamide

Cat. No.: B1681337

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential, step-by-step safety and logistical
information for handling Tolbutamide, a sulfonylurea oral hypoglycemic agent. Adherence to
these protocols is critical to mitigate risks and ensure operational integrity.

Hazard Identification and Classification

Tolbutamide is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1][2]

o Skin Irritation (Category 2): Causes skin irritation.[1]

e Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]

» Skin Sensitization (Category 1): May cause an allergic skin reaction.[2][3]

» Respiratory Tract Irritation (Category 3): May cause respiratory irritation.[1]

o Reproductive Toxicity (Category 2): Suspected of damaging fertility or the unborn child.[2][3]

e Specific Target Organ Toxicity (Single Exposure, Category 2): May cause damage to organs.

[2][3]
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Personal Protective Equipment (PPE) and
Engineering Controls

A multi-layered approach to safety, combining engineering controls and appropriate PPE, is
essential when working with Tolbutamide.

Engineering Controls

¢ Ventilation: Always handle Tolbutamide in a well-ventilated area.[4] Use only outdoors or in
a laboratory fume hood to minimize inhalation exposure.[1]

o Safety Stations: Ensure that a safety shower and an eye wash station are readily accessible
in the immediate work area.[1]

ired | : :

PPE Category Specification Rationale
Safety goggles with side- Protects against splashes and
Eye/Face Protection shields conforming to EN 166 dust, preventing serious eye
(EV) or NIOSH (US).[1][4] irritation.[1]

_ _ Prevents skin contact,
) Protective, chemical- o )
Hand Protection ) irritation, and potential
impermeable gloves.[1][4] o
sensitization.[1][3]

Wear suitable protective
clothing, such as an Minimizes skin exposure to the

Skin and Body Protection ) ) )
impervious lab coat or gown. chemical.

[11(31[4]

A suitable respirator may be

required if dust is generated ] ]
) ) Prevents inhalation of dust,
) ) and engineering controls are . _
Respiratory Protection ) o which can cause respiratory
insufficient.[1] Under normal o
) o tract irritation.[1]
use with adequate ventilation,

it may not be needed.[3]
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Operational and Disposal Plans: A Step-by-Step
Guide

Follow these procedural guidelines for safe handling, storage, and disposal of Tolbutamide.

Handling and Storage Protocol

o Preparation: Before handling, ensure all required PPE is correctly worn.[1]

e Avoid Contact: Do not breathe dust, fume, gas, mist, vapors, or spray.[1][3] Avoid contact
with skin and eyes.[4]

e Hygiene Practices: Do not eat, drink, or smoke in the handling area.[1][3] Wash hands
thoroughly after handling and before breaks.[1][3]

» Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][4] Store
the substance locked up.[1][3]

Emergency Procedures

First Aid Measures
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Exposure Route First Aid Instructions

Immediately rinse cautiously with water for
several minutes. Remove contact lenses if
Eye Contact present and easy to do. Continue rinsing for at

least 15 minutes and seek medical attention.[1]

[5]

Take off contaminated clothing immediately.[1]

) [3] Wash the affected area with plenty of soap
Skin Contact o

and water.[1] If skin irritation or a rash occurs,

get medical advice.[5]

Move the person to fresh air and keep them in a

position comfortable for breathing.[1][5] If

Inhalation o )
breathing is difficult, provide oxygen.[5] Call a
physician if symptoms persist.
Do NOT induce vomiting.[5] Rinse mouth and
) call a physician or poison control center
Ingestion

immediately.[1] Overdosage can lead to severe

hypoglycemia.[6][7]

Spill and Leak Cleanup

Evacuate: Evacuate personnel to a safe area.[4]

e Ventilate: Ensure adequate ventilation.[1]

o Containment: Prevent further leakage or spillage if it is safe to do so. Keep the product away
from drains and water courses.[1][4]

o Cleanup: Use personal protective equipment.[1] Absorb solutions with an inert, non-
combustible liquid-binding material (e.g., diatomite, universal binders).[1] Collect the spilled
material using spark-proof tools and place it in a suitable, closed container for disposal.[4]

» Decontamination: Decontaminate surfaces by scrubbing with alcohol.[1]
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Disposal Plan

Dispose of Tolbutamide and its containers in accordance with local, regional, and national
regulations.[1][3] It should be sent to an approved waste disposal plant.[3]

o Unused Product: Mix the medicine with an unappealing substance like dirt or used coffee
grounds.[8] Do not crush tablets or capsules.[8] Place the mixture in a sealed plastic bag and
dispose of it in the trash.[8]

o Empty Containers: Remove or scratch out all personal information from the label before
recycling or disposing of the container.[8]

Quantitative Toxicological Data

The following table summarizes the acute toxicity data for Tolbutamide.

Test Species Dose

Oral LD50 Rat 2490 mg/kgl[5]
Oral LD50 Mouse 490 mg/kg[2][5]
Intraperitoneal LD50 Rat 860 mg/kg[2]
Subcutaneous LD50 Mouse 980 ma/kg[2]

LD50: Lethal Dose, 50%. The dose that is lethal to 50% of the tested population.

Workflow for Safe Handling of Tolbutamide

The diagram below outlines the critical steps for safely managing Tolbutamide within a
laboratory setting, from initial risk assessment to final waste disposal.
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Workflow for the Safe Handling, Emergency Response, and Disposal of Tolbutamide.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1681337?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681337?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

